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Compound of Interest

Compound Name:
N-(5-Amino-2-

methylphenyl)hexanamide

CAS No.: 946725-75-3

Cat. No.: B3172344

Get Quote

Executive Safety Summary
Immediate Action: Segregate from all aqueous acids and bases to prevent hydrolysis.

Disposal Method: High-temperature incineration (Rotary Kiln) via a licensed hazardous

waste contractor.

Critical Hazard: Potential release of 2,4-Diaminotoluene (CAS 95-80-7) upon degradation.

Waste Code: Treat as U221 (related to Toluenediamine) or D003 (Reactive) depending on

local interpretation of "derived from" rules; default to Hazardous Organic Waste (Non-

Halogenated).

Chemical Identity & Hazard Analysis[1][2][3][4]
To dispose of this chemical safely, you must understand its degradation pathway. The amide

bond is susceptible to hydrolysis, which releases the toxic parent amine.
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Property Detail

Chemical Name N-(5-Amino-2-methylphenyl)hexanamide

Functional Groups Aromatic Amide, Primary Aromatic Amine

Stability
Stable under dry conditions; hydrolyzes in

acidic/basic aqueous solutions.

Key Degradant 2,4-Diaminotoluene (2,4-TDA)

Degradant Hazard
IARC Group 2B (Possibly Carcinogenic); NTP:

Reasonably Anticipated Carcinogen.

GHS Classification
Acute Tox. 4 (Oral), Carc. 2 (Suspected),

Aquatic Chronic 2.

Degradation Mechanism
The amide linkage (

) protects the amine. If disposed of in standard aqueous waste streams (pH < 4 or pH > 10),
the hexanamide tail is cleaved, releasing free 2,4-diaminotoluene.

Pre-Disposal Handling & Containment
Personal Protective Equipment (PPE) Matrix

Zone Required PPE Rationale

Hand Protection
Double Nitrile Gloves (min

0.11mm outer, 0.06mm inner)

Prevents permeation of

aromatic amines.

Respiratory
P100 / N95 Respirator (Solid)

or Fume Hood (Liquid)

Avoid inhalation of sensitizing

dusts.

Body Tyvek® Lab Coat or Apron
Disposable barrier prevents

clothing contamination.

Containment Protocol
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Solid Waste: Collect pure solids in a wide-mouth HDPE jar. Do not use standard trash bags

as sharp crystals may puncture them.

Liquid Waste (Mother Liquor): Segregate into a container marked "Non-Halogenated

Organics - High Hazard".

Prohibited Mixtures: Do not mix with oxidizing agents (Nitric acid, Peroxides) or strong

acids (HCl, H2SO4).

Step-by-Step Disposal Procedures
Scenario A: Solid Substance (Pure or Crude)

Labeling: Affix a hazardous waste label.

Constituents: "N-(5-Amino-2-methylphenyl)hexanamide (95%), Trace Toluene/Hexane".

Hazard Checkboxes: Toxic, Irritant, Carcinogen (Suspected).[1]

Primary Container: Place substance in a screw-top glass or HDPE jar. Tape the lid securely.

Secondary Containment: Place the jar into a clear polyethylene bag (4 mil thickness) and

seal.

Lab Pack: Place the bagged jar into a UN-rated fiberboard drum or poly bucket designated

for incineration.

Scenario B: Solution / Reaction Mixture
Quenching (If Reactive): Ensure no unreacted reagents (e.g., acid chlorides) remain.

Neutralize to pH 7 only if necessary for stability, using weak buffers.

Solvent Compatibility: Ensure the carrier solvent (e.g., DMF, DMSO, Methanol) is compatible

with the waste stream.

Transfer: Pour into a dedicated solvent waste carboy.

Critical Step: Rinse the original flask with a minimal amount of acetone/ethanol and add

the rinse to the waste carboy. Do not rinse down the sink.
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Storage: Store in a satellite accumulation area (SAA) away from light and heat until pickup.

Visual Decision Matrix (DOT Diagram)

Waste: N-(5-Amino-2-methylphenyl)hexanamide

Physical State?

Solid / Powder Liquid / Solution

Double Bag in 4-mil Poly
Place in Lab Pack

Contaminated with
Acids/Bases?

Neutralize to pH 6-8
(Prevent Hydrolysis)

Yes

Segregate: Non-Halogenated
Organic Waste Stream

No

Label: 'Contains Aromatic Amides'
'Suspected Carcinogen'

Ship for Incineration
(Rotary Kiln)
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Click to download full resolution via product page

Figure 1: Decision workflow for the safe segregation and packaging of N-(5-Amino-2-
methylphenyl)hexanamide waste.

Regulatory Compliance & Classification
US EPA (RCRA)
While this specific compound may not have a unique P or U list number, it must be

characterized by the generator:

Toxicity Characteristic: If the waste contains leachable concentrations of degradation

products, it may fail TCLP.

Generator Knowledge: You are legally required to declare the potential for 2,4-

Diaminotoluene (U221) formation.

Recommended Code: D001 (Ignitable, if in solvent) and U221 (if hydrolysis is suspected).

European Union (REACH/CLP)
SVHC Status: Aromatic amines are often scrutinized as Substances of Very High Concern.

EWC Code: 07 01 04* (other organic solvents, washing liquids and mother liquors).

Emergency Response
Skin Contact: Wash immediately with polyethylene glycol (PEG 300) or soap and water for

15 minutes. Do not use ethanol (increases absorption).

Spill (Solid): Dampen with water to prevent dust. Scoop into a waste jar. Clean area with

10% bleach solution to oxidize residues.

Spill (Liquid): Absorb with vermiculite or sand. Do not use combustible materials like

sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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